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Compound of Interest

Compound Name: N,N-dioctadecylaniline

CAS No.: 72072-19-6

Cat. No.: B3280677

Get Quote

Executive Summary & Chemical Profile
N,N-Dioctadecylaniline (CAS: 72072-19-6) is a specialized tertiary amine featuring an aniline

headgroup flanked by two stearyl (C18) chains. In drug development, it serves as a critical

hydrophobic building block, often utilized in the synthesis of ionizable lipids for Lipid

Nanoparticle (LNP) delivery systems or as a lipophilic modifier in organic electronics and

interfacial chemistry.

Unlike its short-chain analogs (e.g., N,N-dimethylaniline) which are highly volatile and acutely

toxic, the dioctadecyl chains render this molecule a waxy solid or semi-solid with low volatility.

However, its aniline core necessitates strict controls against oxidation and skin sensitization.
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Property Specification Operational Implication

CAS Number 72072-19-6
Use for inventory tracking and

regulatory filing.

Molecular Formula C₄₂H₇₉N
High MW (598.1 g/mol )

implies low volatility.

Physical State
Solid / Semi-solid

(Sepia/Brown)

Waxy texture; difficult to weigh

precisely without static control.

Solubility
Insoluble in water; Soluble in

THF, DCM, Chloroform.

Aqueous spill cleanup

methods are ineffective.

Stability Light & Air Sensitive
Prone to oxidation (darkening)

if stored improperly.

Hazard Assessment (GHS & Mechanistic Insights)
While GHS classifications provide a baseline, a research environment requires understanding

the mechanism of harm.

GHS Classification (Regulation (EC) No 1272/2008)[2]
Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.

Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.

STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.

The Scientist’s Interpretation: Beyond the Codes
The "Aniline Effect": Although the long alkyl chains reduce systemic bioavailability compared

to simple aniline, the aromatic amine core retains the potential to induce methemoglobinemia

upon significant exposure. The lipophilic nature allows it to penetrate the stratum corneum,

making H315 (Skin Irritation) a critical control point.
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Respiratory Risks: As a waxy solid, dust generation is low. However, if heated or dissolved in

volatile solvents (e.g., during LNP formulation), the aerosolized lipid-solvent mixture

becomes a potent respiratory irritant (H335).

Environmental Persistence: Long-chain fatty amines adsorb strongly to soil and sediment.

While specific aquatic toxicity data for this CAS is limited, structural analogs suggest high

potential for bioaccumulation.

Engineering Controls & Personal Protective
Equipment (PPE)
PPE Matrix: Chemical Compatibility
Do not rely on generic "lab safety" rules. The lipophilic nature of N,N-dioctadecylaniline
degrades certain rubber materials.

Body Part Recommended PPE Rationale

Hand Protection
Nitrile (Double gloving

recommended)

Excellent resistance to fatty

amines. Latex is permeable to

lipophilic compounds and

should be avoided.

Respiratory
P95/P100 (Solids) or Organic

Vapor Cartridge (Solutions)

Use P95 for weighing

powders. If handling hot

solutions or sprays, an OV

cartridge is mandatory to

capture solvent/amine vapors.

Eye Protection Chemical Safety Goggles

Safety glasses are insufficient

if splashing of the heated melt

or solution occurs.

Body Defense Tyvek® Lab Coat or Apron

Cotton coats absorb lipophilic

spills, keeping the irritant

against the skin. Tyvek repels

it.
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Operational Protocols: Handling & Solubilization
Field-Proven Insight: The primary challenge with N,N-dioctadecylaniline is its waxy, sticky

consistency, which leads to weighing errors and cross-contamination.

Protocol A: Precision Weighing & Transfer
Static Control: Use an anti-static gun or ionizer bar inside the balance enclosure. The long

alkyl chains generate significant static charge, causing the powder to "jump."

Tool Selection: Use PTFE-coated spatulas. The compound sticks aggressively to stainless

steel, leading to loss of mass during transfer.

Weighing Vessel: Weigh directly into the dissolution vessel (e.g., a volumetric flask or

scintillation vial) to avoid transfer losses.

Protocol B: Solubilization for LNP Formulation
This compound is hydrophobic. Attempting to dissolve it in aqueous buffers (PBS, TRIS) will

result in precipitation and aggregation.

Solid N,N-Dioctadecylaniline Select Solvent:
DCM, Chloroform, or Ethanol (heated)

Vortex / Sonicate
(Bath sonicator @ 40°C)

Visual Inspection:
Clear Amber Solution?No (Re-sonicate)

0.2 µm PTFE Filter
(Remove particulates)

Yes Store under Argon
(-20°C)

Click to download full resolution via product page

Figure 1: Solubilization workflow ensuring homogeneity and particle-free solutions for

downstream applications.

Storage & Stability
Oxidation: The aniline nitrogen is electron-rich and prone to oxidation, turning the compound

from off-white/sepia to dark brown/black.

Requirement: Store under an inert atmosphere (Argon or Nitrogen).

Temperature: Refrigeration (+2°C to +8°C) is generally sufficient, but -20°C is preferred for

long-term storage (>6 months) to inhibit oxidative degradation.
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Container: Amber glass vials with PTFE-lined caps. Avoid plastics for long-term storage as

the compound may leach plasticizers.

Emergency Response & Spill Management
Critical Warning: Do NOT use water to clean up spills. The compound is hydrophobic; water will

only spread the contamination.

Spill Cleanup Algorithm

Spill Detected

State of Matter?

Solid/Waxy Spill Solution Spill (Solvent)

Scrape with PTFE blade
Do not sweep (dust)

Absorb with Sand/Vermiculite
(Combustible Solvent Risk)

Wipe surface with
Ethanol or Acetone

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Figure 2: Decision tree for safe spill remediation based on the physical state of the

contaminant.
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First Aid Measures
Eye Contact: Flush with water for 15 minutes. Crucial: If the material was in a solvent (e.g.,

chloroform), the solvent causes the immediate damage; the lipid causes persistent irritation.

Seek ophthalmological review.

Skin Contact: Wash with soap and water.[1][2][3] Plain water is ineffective due to

hydrophobicity. Use a polyethylene glycol (PEG) based skin cleanser if available.

Inhalation: Move to fresh air. If breathing is difficult, oxygen may be required (monitor for

delayed pulmonary edema if solvent vapors were involved).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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